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Compound of Interest

(2S,3S)-2,3-Bis((4-
Compound Name: . )
methoxybenzoyl)oxy)succinic acid

Cat. No.: B070688

An In-depth Technical Guide on (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic Acid

CAS Number: 191605-10-4

Abstract

This technical guide provides a comprehensive overview of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid, a prominent chiral resolving agent. The document is
intended for researchers, scientists, and professionals in the field of drug development and fine
chemical synthesis. It covers the compound's physicochemical properties, its primary
application in the chiral resolution of racemic amines, a general experimental protocol for this
application, and a visualization of the experimental workflow. While the guide aims to be
thorough, it is important to note the limited availability of specific quantitative data and detailed
synthesis protocols in the public domain.

Introduction

(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid, also known by synonyms such as
(+)-Di-p-anisoyltartaric acid, is a derivative of tartaric acid. Its significance in the chemical and
pharmaceutical industries stems from its utility as a chiral resolving agent. The separation of
enantiomers from a racemic mixture is a critical process in the synthesis of many active
pharmaceutical ingredients (APIs), as enantiomers of a chiral drug often exhibit different
pharmacological activities and toxicological profiles. This compound facilitates the separation of
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enantiomers by forming diastereomeric salts with different physical properties, which can then
be separated by conventional techniques.

Physicochemical Properties

The key physicochemical properties of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid are summarized in the table below. This data is essential for its handling, storage, and
application in experimental settings.

Property Value

CAS Number 191605-10-4

Molecular Formula C20H18010

Molecular Weight 418.35 g/mol

Appearance White to off-white crystalline powder
Melting Point 168-172 °C

Soluble in Dimethyl Sulfoxide (DMSO),
Solubility methanol, and ethyl acetate; slightly soluble in

water.

) ) Specific rotation is dependent on the solvent
Optical Rotation )
and concentration.

Purity (typical) =99.0% (by HPLC)

Core Application: Chiral Resolution of Racemic
Amines and Amino Alcohols

The principal application of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is in the
separation of enantiomers of racemic amines and amino alcohols. This process is a
cornerstone of stereoselective synthesis in the pharmaceutical industry.

Principle of Diastereomeric Salt Formation
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Chiral resolution using this agent is based on the formation of diastereomeric salts. The
process involves the reaction of the racemic mixture of a base (e.g., an amine) with a single
enantiomer of the acidic resolving agent. The resulting products are two diastereomeric salts.
Unlike the original enantiomers, these diastereomers have different physicochemical
properties, most notably, different solubilities in a given solvent system. This disparity in
solubility allows for their separation through fractional crystallization.

Experimental Protocol: A General Guideline

The following protocol outlines the general steps for the chiral resolution of a racemic amine. It
is crucial to note that the optimal conditions, including solvent, temperature, and stoichiometry,
must be determined empirically for each specific substrate.

 Dissolution and Salt Formation:
o Dissolve the racemic amine in a suitable solvent (e.g., methanol, ethanol).

o In a separate vessel, dissolve 0.5 to 1.0 equivalent of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid in the same solvent, applying gentle heat if
necessary.

o Slowly add the resolving agent solution to the amine solution with continuous stirring.
o Crystallization:

o Allow the mixture to cool gradually to room temperature to induce the crystallization of the
less soluble diastereomeric salt.

o To maximize the yield, the mixture can be further cooled in an ice bath.
e |solation and Purification:
o Collect the crystalline precipitate by vacuum filtration.

o Wash the crystals with a small amount of the cold crystallization solvent to remove the
mother liquor, which contains the more soluble diastereomer.

o The enantiomeric purity of the isolated salt can be enhanced through recrystallization.
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 Liberation of the Free Enantiomer:
o Dissolve the purified diastereomeric salt in water.
o Add a base (e.g., NaOH) to deprotonate the amine, thereby liberating the free enantiomer.

o Extract the desired enantiomer using an appropriate organic solvent.

Quantitative Data on Chiral Resolution

While it is established that derivatives of tartaric acid are effective in resolving various amines,
specific quantitative data for the use of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid is not extensively available in peer-reviewed literature. A patent for the synthesis of
Apremilast mentions the use of (R,R)-di-p-toluoyl-tartaric acid, a similar resolving agent, to
achieve a high yield and an enantiomeric purity of over 99% for the key chiral intermediate.[1] It
is reasonable to expect that (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid can
achieve high enantiomeric excess (>99%) under optimized conditions.[2]

Synthesis

A detailed, step-by-step protocol for the synthesis of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid is not readily found in publicly accessible scientific
journals. The general synthetic route involves the esterification of (2S,3S)-tartaric acid with p-
anisoyl chloride.

Potential Therapeutic Applications

There is preliminary information suggesting that derivatives of tartaric acid are being
investigated for their antischistosomal activity. Schistosomiasis is a parasitic disease for which
new therapeutic options are needed. However, at present, there are no detailed studies or data
available in the public domain specifically linking (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid to this application.

Visualizing the Experimental Workflow and Logical
Relationships
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To provide a clear understanding of the processes involved, the following diagrams created
using the DOT language illustrate the chiral resolution workflow and the logical relationship of
diastereomeric salt formation.
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Caption: Chiral Resolution Experimental Workflow.
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Caption: Diastereomeric Salt Formation Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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